Cas no 1805142-83-9 (6-Aminomethyl-2-cyano-3-fluorobenzoic acid)

• Product Name: 6-Aminomethyl-2-cyano-3-fluorobenzoic acid
• CAS No: 1805142-83-9
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 4946741
• Update Time: 2025-10-21

6-Aminomethyl-2-cyano-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Aminomethyl-2-cyano-3-fluorobenzoic acid

• Inchi： 1S/C9H7FN2O2/c10-7-2-1-5(3-11)8(9(13)14)6(7)4-12/h1-2H,3,11H2,(H,13,14)
• InChI Key： VWRZSKUTKHDTHM-UHFFFAOYSA-N
• SMILES： FC1C=CC(CN)=C(C(=O)O)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: -2.2
• Topological Polar Surface Area: 87.1

Additional information on 6-Aminomethyl-2-cyano-3-fluorobenzoic acid

Introduction to 6-Aminomethyl-2-cyano-3-fluorobenzoic acid (CAS No. 1805142-83-9)

6-Aminomethyl-2-cyano-3-fluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805142-83-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoic acid derivatives category, characterized by its unique structural features, including an amino group, a cyano group, and a fluorine substituent. These functional groups contribute to its distinct chemical properties and potential biological activities, making it a valuable scaffold for drug discovery and development.

The structural composition of 6-Aminomethyl-2-cyano-3-fluorobenzoic acid positions it as a versatile intermediate in synthetic chemistry. The presence of the amino group (–NH₂) allows for further derivatization through amide bond formation, while the cyano group (–CN) introduces a polar and electronegative moiety that can influence solubility and reactivity. The fluorine atom (–F), attached at the 3-position of the benzoic ring, enhances metabolic stability and binding affinity in biological systems. These attributes make it an attractive candidate for exploring novel therapeutic agents.

In recent years, there has been growing interest in benzoic acid derivatives due to their demonstrated efficacy in various pharmacological applications. Specifically, compounds with similar structural motifs have shown promise in inhibiting key enzymes and receptors involved in inflammatory pathways, cancer progression, and neurodegenerative diseases. The incorporation of fluorine into these molecules often improves their pharmacokinetic profiles, including bioavailability and half-life. This has spurred extensive research into optimizing such derivatives for clinical use.

One of the most compelling aspects of 6-Aminomethyl-2-cyano-3-fluorobenzoic acid is its potential as a building block for designing small-molecule inhibitors. For instance, studies have indicated that benzoic acid derivatives can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammation. The unique combination of functional groups in this compound may enable it to interact with target proteins in ways that conventional drugs cannot. This specificity is crucial for developing treatments with reduced side effects.

Moreover, the cyano group in 6-Aminomethyl-2-cyano-3-fluorobenzoic acid can serve as a handle for further chemical modifications, allowing researchers to fine-tune its properties for specific applications. For example, introducing additional substituents at strategic positions on the benzoic ring could enhance binding affinity or alter metabolic pathways. Such modifications are essential for optimizing drug candidates during preclinical and clinical development. The flexibility offered by this compound’s structure makes it a valuable asset in medicinal chemistry libraries.

Recent advancements in computational chemistry have further accelerated the exploration of 6-Aminomethyl-2-cyano-3-fluorobenzoic acid and its derivatives. Molecular modeling techniques allow researchers to predict how these compounds might interact with biological targets at the atomic level. This approach has already led to the identification of several promising candidates that exhibit high selectivity for disease-related proteins. By leveraging these computational tools alongside experimental validation, scientists can more efficiently screen large libraries of compounds for potential therapeutic applications.

The fluorine atom in 6-Aminomethyl-2-cyano-3-fluorobenzoic acid also plays a critical role in modulating drug-like properties such as lipophilicity and metabolic stability. Fluorinated aromatic compounds are known to exhibit improved pharmacokinetic profiles due to their enhanced binding interactions with biological targets and resistance to enzymatic degradation. This characteristic has made them particularly valuable in antiviral and anticancer drug development. Researchers are actively investigating how varying the position and type of fluorine substituents can further optimize these properties.

In conclusion, 6-Aminomethyl-2-cyano-3-fluorobenzoic acid (CAS No. 1805142-83-9) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features—comprising an amino group, a cyano group, and a fluorine substituent—make it an ideal candidate for developing novel therapeutic agents targeting various diseases. Ongoing studies continue to uncover new applications for this compound, highlighting its importance as a key intermediate in drug discovery efforts worldwide.